Cas no 2680824-99-9 (5,5-dioxo-2-(2,2,2-trifluoroacetyl)-octahydro-5lambda6-thiopyrano3,4-cpyrrole-7a-carboxylic acid)

• Product Name: 5,5-dioxo-2-(2,2,2-trifluoroacetyl)-octahydro-5lambda6-thiopyrano3,4-cpyrrole-7a-carboxylic acid
• CAS No: 2680824-99-9
• MF: C₁₀H₁₂F₃NO₅S
• MW: 315.266192436218
• CID: 5635426
• PubChem ID: 165940037
• Update Time: 2025-07-09

5,5-dioxo-2-(2,2,2-trifluoroacetyl)-octahydro-5lambda6-thiopyrano3,4-cpyrrole-7a-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-28292952
• 5,5-dioxo-2-(2,2,2-trifluoroacetyl)-octahydro-5lambda6-thiopyrano[3,4-c]pyrrole-7a-carboxylic acid
• 2680824-99-9
• 5,5-dioxo-2-(2,2,2-trifluoroacetyl)-octahydro-5lambda6-thiopyrano3,4-cpyrrole-7a-carboxylic acid

• Inchi： 1S/C10H12F3NO5S/c11-10(12,13)7(15)14-3-6-4-20(18,19)2-1-9(6,5-14)8(16)17/h6H,1-5H2,(H,16,17)
• SMILES： S1(CCC2(C(=O)O)CN(C(C(F)(F)F)=O)CC2C1)(=O)=O

Computed Properties

• Exact Mass: 315.03882814g/mol
• Monoisotopic Mass: 315.03882814g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 20
• Rotatable Bond Count: 1
• Complexity: 552
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 100Ų

Additional information on 5,5-dioxo-2-(2,2,2-trifluoroacetyl)-octahydro-5lambda6-thiopyrano3,4-cpyrrole-7a-carboxylic acid

5,5-dioxo-2-(2,2,2-trifluoroacetyl)-octahydro-5λ⁶-thiopyrano[3,4-c]pyrrole-7a-carboxylic acid: A Comprehensive Overview

The compound 5,5-dioxo-2-(2,2,2-trifluoroacetyl)-octahydro-5λ⁶-thiopyrano[3,4-c]pyrrole-7a-carboxylic acid, with the CAS number 2680824-99-9, is a complex organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a thiopyrano[3,4-c]pyrrole core and a trifluoroacetyl group, which contribute to its potential biological activities and therapeutic applications.

The thiopyrano[3,4-c]pyrrole scaffold is a versatile and biologically active moiety that has been extensively studied for its diverse pharmacological properties. Recent research has highlighted the potential of this scaffold in the development of novel drugs targeting various diseases. For instance, studies have shown that compounds containing the thiopyrano[3,4-c]pyrrole core exhibit potent anti-inflammatory, antiviral, and anticancer activities. The presence of the dioxo and trifluoroacetyl groups in 5,5-dioxo-2-(2,2,2-trifluoroacetyl)-octahydro-5λ⁶-thiopyrano[3,4-c]pyrrole-7a-carboxylic acid further enhances its biological profile by modulating its physicochemical properties and improving its pharmacokinetic behavior.

In the context of drug discovery and development, the structural complexity of 5,5-dioxo-2-(2,2,2-trifluoroacetyl)-octahydro-5λ⁶-thiopyrano[3,4-c]pyrrole-7a-carboxylic acid presents both challenges and opportunities. The synthesis of this compound requires sophisticated organic chemistry techniques and a deep understanding of reaction mechanisms. Recent advancements in synthetic methodologies have enabled more efficient and scalable production of this compound, paving the way for its evaluation in preclinical and clinical settings.

The biological evaluation of 5,5-dioxo-2-(2,2,2-trifluoroacetyl)-octahydro-5λ⁶-thiopyrano[3,4-c]pyrrole-7a-carboxylic acid has revealed promising results. In vitro studies have demonstrated its ability to inhibit key enzymes involved in inflammatory pathways and to induce apoptosis in cancer cells. Additionally, preliminary animal studies have shown that this compound exhibits good oral bioavailability and favorable pharmacokinetic properties, making it a promising candidate for further development.

The therapeutic potential of 5,5-dioxo-2-(2,2,2-trifluoroacetyl)-octahydro-5λ⁶-thiopyrano[3,4-c]pyrrole-7a-carboxylic acid extends beyond its direct biological activities. The compound's unique structure also makes it an attractive scaffold for drug conjugation strategies. By attaching targeting ligands or other functional groups to the carboxylic acid moiety, researchers can enhance the selectivity and efficacy of this compound for specific disease indications.

In conclusion, 5,5-dioxo-2-(2,2,2-trifluoroacetyl)-octahydro-5λ⁶-thiopyrano[3,4-c]pyrrole-7a-carboxylic acid (CAS 2680824-99-9) represents a promising lead compound in the field of medicinal chemistry. Its unique structural features and favorable biological properties make it a valuable candidate for further investigation and potential clinical applications. Ongoing research efforts are focused on optimizing its structure to enhance its therapeutic potential and to explore new avenues for drug development.